Cas no 3571-71-9 (Benzenemethanol,3-hydroxy-a-[[(1-methylethyl)amino]methyl]-)
3571-71-9 structure
Product Name:Benzenemethanol,3-hydroxy-a-[[(1-methylethyl)amino]methyl]-
CAS No:3571-71-9
MF:C11H17NO2
MW:195.258183240891
CID:306932
PubChem ID:19136
Update Time:2025-04-19
Benzenemethanol,3-hydroxy-a-[[(1-methylethyl)amino]methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,3-hydroxy-a-[[(1-methylethyl)amino]methyl]-
- 3-[1-hydroxy-2-(propan-2-ylamino)ethyl]phenol
- 1-(3-Hydroxy-phenyl)-2-isopropylamino-aethanol
- 1-(3-hydroxy-phenyl)-2-isopropylamino-ethanol
- BRN 2805325
- EINECS 222-678-9
- Isopropylnoradrianol
- Metaterol
- Metaterolum [INN-Latin]
- Metaterolum [Latin]
- S 40045-9
- 4-13-00-02654 (Beilstein Handbook Reference)
- KBU4V9QUHY
- Q6823271
- Metaterol [INN]
- CHEMBL327122
- DTXSID10863209
- 1-(3-hydroxyphenyl)-2-isopropylaminoethanol
- BENZYL ALCOHOL, m-HYDROXY-alpha-((ISOPROPYLAMINO)METHYL)-
- Metaterolum
- HY-128515
- 3571-71-9
- m-Hydroxy-alpha-(isopropylaminomethyl)benzyl alcohol
- Benzenemethanol, 3-hydroxy-alpha-(((1-methylethyl)amino)methyl)-
- M-HYDROXY-.ALPHA.-((ISOPROPYLAMINO)METHYL)BENZYL ALCOHOL
- BDBM92679
- 3-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}phenol
- SCHEMBL249460
- 3-Hydroxy-alpha-((isopropylamino)methyl)benzylalkohol
- Z1198155517
- Benzenemethanol, 3-hydroxy-alpha-(((1-methylethyl)amino)methyl)- (9CI)
- NS00049204
- m-Hydroxy-alpha-((isopropylamino)methyl)benzyl alcohol
- AKOS006273701
- CS-0095019
- 3-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}phenol, 7
- UNII-KBU4V9QUHY
- EN300-4274955
-
- Inchi: 1S/C11H17NO2/c1-8(2)12-7-11(14)9-4-3-5-10(13)6-9/h3-6,8,11-14H,7H2,1-2H3
- InChI Key: LVISWIXSNZQRHA-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=C(C=1)O)CNC(C)C
Computed Properties
- Exact Mass: 195.125929
- Monoisotopic Mass: 195.125929
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 52.5
Experimental Properties
- Density: 1.099
- Boiling Point: 355.9°Cat760mmHg
- Flash Point: 143°C
- Refractive Index: 1.55
- PSA: 52.49000
- LogP: 1.81450
Benzenemethanol,3-hydroxy-a-[[(1-methylethyl)amino]methyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4274955-0.05g |
3-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}phenol |
3571-71-9 | 95% | 0.05g |
$288.0 | 2023-07-09 | |
| Enamine | EN300-4274955-0.1g |
3-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}phenol |
3571-71-9 | 95% | 0.1g |
$428.0 | 2023-07-09 | |
| Enamine | EN300-4274955-0.25g |
3-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}phenol |
3571-71-9 | 95% | 0.25g |
$611.0 | 2023-07-09 | |
| Enamine | EN300-4274955-0.5g |
3-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}phenol |
3571-71-9 | 95% | 0.5g |
$962.0 | 2023-07-09 | |
| Enamine | EN300-4274955-1.0g |
3-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}phenol |
3571-71-9 | 95% | 1.0g |
$1234.0 | 2023-07-09 | |
| Enamine | EN300-4274955-2.5g |
3-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}phenol |
3571-71-9 | 95% | 2.5g |
$2418.0 | 2023-07-09 | |
| Enamine | EN300-4274955-5.0g |
3-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}phenol |
3571-71-9 | 95% | 5.0g |
$3576.0 | 2023-07-09 | |
| Enamine | EN300-4274955-10.0g |
3-{1-hydroxy-2-[(propan-2-yl)amino]ethyl}phenol |
3571-71-9 | 95% | 10.0g |
$5304.0 | 2023-07-09 | |
| Aaron | AR00CJTO-50mg |
metaterol |
3571-71-9 | 95% | 50mg |
$421.00 | 2023-12-15 | |
| Aaron | AR00CJTO-100mg |
metaterol |
3571-71-9 | 95% | 100mg |
$614.00 | 2023-12-15 |
Benzenemethanol,3-hydroxy-a-[[(1-methylethyl)amino]methyl]- Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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